Sulfuryl chloride fluoride

• IUPAC Name: sulfuryl chloride fluoride
• InChI: InChI=1S/ClFO2S/c1-5(2,3)4
• InChI Key: IXPAAHZTOUOJJM-UHFFFAOYSA-N
• Canonical SMILES: O=S(=O)(F)Cl
• Molecular Formula: ClFO2S
• DSSTOX Substance ID: DTXSID0065567
• Molecular Weight: 118.52 g/mol
• Physical Description: Liquefied gas; Reacts with water; [MSDSonline]
• CAS No.: 13637-84-8

Description

Sulfuryl chloride fluoride is a chemical compound with the formula SO₂ClF. It is a colorless, easily condensed gas with a tetrahedral molecular structure . This compound is known for its strong Lewis acidity and is used as a solvent and reagent in various chemical reactions .

Synthetic Routes and Reaction Conditions:

The preparation of this compound begins with the synthesis of potassium fluorosulfite from sulfur dioxide and potassium fluoride:

Laboratory-Scale Synthesis: $$\text{SO}_2 + \text{KF} \rightarrow \text{KSO}_2\text{F}$$SO2​+KF→KSO2​F

This salt is then chlorinated to produce this compound:

$$\text{KSO}_2\text{F} + \text{Cl}_2 \rightarrow \text{SO}_2\text{ClF} + \text{KCl}$$KSO2​F+Cl2​→SO2​ClF+KCl

Further heating of potassium fluorosulfite with this compound at 180°C yields sulfuryl fluoride:

$$\text{KSO}_2\text{F} + \text{SO}_2\text{ClF} \rightarrow \text{SO}_2\text{F}_2 + \text{KCl} + \text{SO}_2$$KSO2​F+SO2​ClF→SO2​F2​+KCl+SO2​

this compound can also be prepared by treating sulfuryl chloride with ammonium fluoride or potassium fluoride in trifluoroacetic acid:

Alternative Method: $$\text{SO}_2\text{Cl}_2 + \text{NH}_4\text{F} \rightarrow \text{SO}_2\text{ClF} + \text{NH}_4\text{Cl}$$SO2​Cl2​+NH4​F→SO2​ClF+NH4​Cl

Mechanism of Action

Target of Action

Sulfuryl chloride fluoride (SO2ClF) is primarily used as a solvent for highly oxidizing compounds . It is also used as a dehydrating agent for converting aldoximes to nitriles, in combination with triethylamine, a reagent for making amides from carboxylic acids and primary amines, and esters from carboxylic acids and alcohols .

Mode of Action

This compound is a tetrahedral molecule . It interacts with its targets by acting as a solvent for highly oxidizing compounds . It is also used in combination with other reagents to facilitate various chemical reactions .

Biochemical Pathways

For instance, it is used in combination with sulfur trioxide as an oxidant for converting tertiary phosphines and arsines to their corresponding oxides .

Pharmacokinetics

It is known that it is a colorless, easily condensed gas . It is also known to be moderately toxic and corrosive .

Result of Action

The result of this compound’s action depends on its application. As a solvent for highly oxidizing compounds, it facilitates various chemical reactions . When used as a dehydrating agent or in combination with other reagents, it aids in the synthesis of various chemical compounds .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, it is known to hydrolyze in water . Its reactivity and stability can also be affected by temperature, as it is used in reactions that require heating .

Biochemical Analysis

Biochemical Properties

Sulfuryl chloride fluoride has been identified as a key player in several biochemical reactions . It is used as an electrophilic warhead by both medicinal chemists and chemical biologists .

Cellular Effects

Given its role as an electrophilic warhead, it is plausible that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

The molecular mechanism of action of this compound is complex and multifaceted. It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

This compound has been found to have an atmospheric lifetime of 30–40 years, much longer than the 5 years earlier estimated This suggests that it is relatively stable and does not degrade quickly

Metabolic Pathways

It is likely that it interacts with various enzymes or cofactors and could potentially affect metabolic flux or metabolite levels

Transport and Distribution

It is possible that it interacts with various transporters or binding proteins, and could potentially affect its localization or accumulation

Subcellular Localization

It is possible that it is directed to specific compartments or organelles by targeting signals or post-translational modifications

Customer Q & A

Q1: What is the molecular formula and weight of sulfuryl chloride fluoride?

A1: this compound has the molecular formula SO₂ClF and a molecular weight of 134.97 g/mol. []

Q2: What spectroscopic data is available for SO₂ClF?

A2: The microwave spectrum of SO₂ClF has been extensively studied, providing information about its structure, hyperfine constants, and harmonic force field. [, ] Researchers have observed rotational transitions for six different isotopomers, allowing for the determination of rotational constants, quartic centrifugal distortion constants, and structural parameters. [] These studies have also enabled the calculation of a harmonic force field and the estimation of equilibrium geometries. []

Q3: How does this compound react with trimethylsilyl phosphites?

A3: SO₂ClF reacts with trimethylsilyl phosphites (RR′POSiMe3) in a highly chemoselective manner under mild conditions to produce phosphorofluoridates (RO(R′O)P(O)F) in excellent yield. [, , ] This reaction provides a convenient method for synthesizing various fluoridates, including deoxynucleoside phosphorofluoridates, from readily available and non-toxic starting materials. [, ]

Q4: Can this compound be used to prepare amides?

A4: Yes, SO₂ClF acts as an effective reagent for amide bond formation. It facilitates the conversion of carboxylic acids to amides in the presence of primary amines under mild conditions. [, ]

Q5: Can this compound be used for dethioacetalization?

A5: Research suggests that SO₂ClF can be employed as a reagent for dethioacetalization reactions. []

Q6: What role does this compound play in telomerization reactions?

A6: SO₂ClF has been investigated as a telomerization agent for ethylene, vinyl chloride, and vinylidene fluoride. [, , ]

Q7: Have there been any computational studies on this compound?

A7: While the provided abstracts don't specifically mention computational studies on SO₂ClF itself, the determination of its harmonic force field [] suggests that computational methods were likely employed for this purpose.

Q8: What is known about the compatibility of this compound with other materials?

A8: Research indicates that alumina can be used to purify SO₂ClF by selectively adsorbing sulfur dioxide and this compound impurities. [] This suggests that SO₂ClF is compatible with alumina and that this material can be utilized in its purification process.